![molecular formula C13H18O4 B8518496 Ethyl [2-(benzyloxy)ethoxy]acetate CAS No. 62005-04-3](/img/structure/B8518496.png)
Ethyl [2-(benzyloxy)ethoxy]acetate
Cat. No. B8518496
Key on ui cas rn:
62005-04-3
M. Wt: 238.28 g/mol
InChI Key: VFNKONPSWSBHQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[C:18].[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][CH2:9][CH2:10][O:11][CH2:12][C:13](=[O:14])[O:15][CH2:16][CH3:17].[CH3:20][OH:21].[Pd:19]>>[OH:8][CH2:9][CH2:10][O:11][CH2:12][C:13](=[O:14])[O:15][CH2:16][CH3:17]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)COCCOCc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Pd]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)COCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
